Cas no 949364-87-8 (N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide)

• Product Name: N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• CAS No: 949364-87-8
• MF: C₁₇H₂₀ClN₃OS
• MW: 349.87820148468
• CID: 6223707
• PubChem ID: 7668087
• Update Time: 2025-05-20

N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590280
• 949364-87-8
• Z90712289
• N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• AKOS034681807
• AB00784398-01

• Inchi： 1S/C17H20ClN3OS/c1-10-5-6-13(9-15(10)18)21-16(22)8-7-14-11(2)19-17(23-4)20-12(14)3/h5-6,9H,7-8H2,1-4H3,(H,21,22)
• InChI Key： WJPXMDNLJBVVOT-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(CCC1=C(C)N=C(N=C1C)SC)=O

Computed Properties

• Exact Mass: 349.1015611g/mol
• Monoisotopic Mass: 349.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide

N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide (CAS No. 949364-87-8): A Comprehensive Overview

N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide (CAS No. 949364-87-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties.

The chemical structure of N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide features a pyrimidine core substituted with methyl and methylsulfanyl groups, along with a propanamide side chain attached to a chloro-methylphenyl moiety. This unique structural arrangement confers the compound with specific pharmacological properties that have been the focus of numerous research studies.

Recent studies have highlighted the anti-inflammatory potential of N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide has also shown promising anti-cancer effects. Preclinical studies have reported that this compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic profile of N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide has also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable half-life, making it a promising candidate for further development as a therapeutic agent. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

One of the key challenges in the development of N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide is optimizing its selectivity and reducing potential side effects. Researchers are actively exploring structure-activity relationships (SAR) to identify structural modifications that can enhance the compound's potency while minimizing off-target effects. This approach involves systematic changes to the chemical structure and evaluating their impact on biological activity.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While no clinical trials have been initiated for N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide as of yet, ongoing preclinical studies are providing valuable insights into its safety and efficacy. These studies will form the basis for future clinical investigations and could potentially lead to new treatment options for patients with inflammatory and cancer-related conditions.

In conclusion, N-(3-chloro-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide (CAS No. 949364-87-8) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will continue to be a focus of interest in the scientific community.